Cas no 62399-95-5 (Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-)

• Product Name: Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-
• CAS No: 62399-95-5
• MF: C₁₇H₂₉N₃O
• MW: 291.431664228439
• CID: 446221
• PubChem ID: 20394387
• Update Time: 2025-04-19

Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-
• N-(1-butylpyrazol-3-yl)-N-hexylcyclopropanecarboxamide
• SCHEMBL11564170
• N-(1-Butyl-1H-pyrazol-3-yl)-N-hexylcyclopropanecarboxamide
• 62399-95-5
• DTXSID90606696

• Inchi： 1S/C17H29N3O/c1-3-5-7-8-13-20(17(21)15-9-10-15)16-11-14-19(18-16)12-6-4-2/h11,14-15H,3-10,12-13H2,1-2H3
• InChI Key： XDKZPZZSDHOAJW-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N(C1C=CN(CCCC)N=1)CCCCCC

Computed Properties

• Exact Mass: 291.23127
• Monoisotopic Mass: 291.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13